Propanedioic acid, 2-[(1R)-1-(3-acetyl-5-chloro-2-ethoxy-6-fluorophenyl)-2-nitroethyl]-, 1,3-dimethyl ester

• Molecular Formula: C17H19ClFNO8
• Molecular Weight: 419.8 g/mol
• IUPAC Name: dimethyl 2-[(1R)-1-(3-acetyl-5-chloro-2-ethoxy-6-fluorophenyl)-2-nitroethyl]propanedioate
• InChI: InChI=1S/C17H19ClFNO8/c1-5-28-15-9(8(2)21)6-11(18)14(19)12(15)10(7-20(24)25)13(16(22)26-3)17(23)27-4/h6,10,13H,5,7H2,1-4H3/t10-/m0/s1
• InChI Key: KFAYDGPGOZCGAF-JTQLQIEISA-N
• Isomeric SMILES: CCOC1=C(C(=C(C=C1C(=O)C)Cl)F)[C@H](C[N+](=O)[O-])C(C(=O)OC)C(=O)OC
• Canonical SMILES: CCOC1=C(C(=C(C=C1C(=O)C)Cl)F)C(C[N+](=O)[O-])C(C(=O)OC)C(=O)OC

Description

Propanedioic acid, 2-[(1R)-1-(3-acetyl-5-chloro-2-ethoxy-6-fluorophenyl)-2-nitroethyl]-, 1,3-dimethyl ester is a complex organic compound with a molecular formula of C17H19NO8ClF and a molecular weight of 419.79 . This compound is characterized by its unique structure, which includes various functional groups such as acetyl, chloro, ethoxy, fluorophenyl, and nitroethyl groups. It is used in various scientific research applications due to its distinct chemical properties.

Preparation Methods

The synthesis of Propanedioic acid, 2-[(1R)-1-(3-acetyl-5-chloro-2-ethoxy-6-fluorophenyl)-2-nitroethyl]-, 1,3-dimethyl ester involves multiple stepsIndustrial production methods often involve the use of advanced techniques such as catalytic reactions, high-pressure conditions, and controlled temperature environments to ensure high yield and purity .

Chemical Reactions Analysis

Propanedioic acid, 2-[(1R)-1-(3-acetyl-5-chloro-2-ethoxy-6-fluorophenyl)-2-nitroethyl]-, 1,3-dimethyl ester undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions may produce alcohols .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities. In industry, it is used in the development of new materials and chemical products .

Mechanism of Action

The mechanism of action of Propanedioic acid, 2-[(1R)-1-(3-acetyl-5-chloro-2-ethoxy-6-fluorophenyl)-2-nitroethyl]-, 1,3-dimethyl ester involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Propanedioic acid, 2-[(1R)-1-(3-acetyl-5-chloro-2-ethoxy-6-fluorophenyl)-2-nitroethyl]-, 1,3-dimethyl ester can be compared with other similar compounds such as malonic acid and its derivativesThe presence of additional functional groups in this compound makes it unique and provides it with distinct chemical properties and reactivity .